Cas no 820964-09-8 (1H,3H-Oxazolo[3,4-a]indol-1-one, 3-(4-methylphenyl)-)

• Product name: 1H,3H-Oxazolo[3,4-a]indol-1-one, 3-(4-methylphenyl)-
• CAS No: 820964-09-8
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 699329
• PubChem ID: 11184613

1H,3H-Oxazolo[3,4-a]indol-1-one, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Oxazolo[3,4-a]indol-1-one, 3-(4-methylphenyl)-
• 1-(4-methylphenyl)-1H-[1,3]oxazolo[3,4-a]indol-3-one
• 820964-09-8
• DTXSID80458060

• Inchi： InChI=1S/C17H13NO2/c1-11-6-8-12(9-7-11)16-18-14-5-3-2-4-13(14)10-15(18)17(19)20-16/h2-10,16H,1H3
• InChI Key： RKHDZVBWNLGANH-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2N3C4=CC=CC=C4C=C3C(=O)O2

Computed Properties

• Exact Mass: 263.094628657g/mol
• Monoisotopic Mass: 263.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 31.2Ų